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Olorofim Activity Data Against Dematiaceous Fungi

The table below summarizes key in vitro findings on olorofim's activity against relevant fungi. The

Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antifungal that prevents

visible fungal growth; a higher MIC indicates lower drug activity [1] [2].

Fungal Species
MIC90 / MIC Range
(mg/L)

Interpretation
Key
Reference

Alternaria alternata >4 mg/L (MIC90) Limited activity [1]

Exophiala dermatitidis >4 mg/L (MIC90) Limited activity [1] [3]

Various Aspergillus spp. (e.g., A.
fumigatus)

0.025 - 0.053 mg/L
(GMIC)

Strong activity [1] [2]

Madurella mycetomatis 0.063 mg/L (MIC90) Good activity [1]

*Scedosporium* spp. 0.03 - 0.5 mg/L

(MIC90)

Good to moderate

activity

[1]
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Standardized Experimental Protocols

For reliable and reproducible MIC testing of olorofim against filamentous fungi, follow these established

standards.

Broth Microdilution Method for Antifungal Susceptibility Testing
(AFST)

This is the reference method for determining MICs [3] [1].

Principle: A standardized fungal inoculum is exposed to serial dilutions of olorofim in a liquid

medium. After incubation, the MIC is determined visually.
Procedure:

Preparation of Inoculum:
Grow the fungal isolate (e.g., A. alternata or E. dermatitidis) on an appropriate agar, such

as Malt Extract Agar (MEA), at 30°C for 3-7 days to induce sporulation [3].
Prepare a conidial suspension in sterile saline and adjust the turbidity to a 0.5 McFarland
standard, which yields a final inoculum concentration of approximately 0.5-5 x 10⁴
CFU/mL in the test well [3].

Preparation of Drug Dilutions:
Prepare a stock solution of olorofim. Create a series of two-fold dilutions in RPMI-1640

medium, typically covering a range from 0.008 mg/L to 4 mg/L or higher [1].
Inoculation and Incubation:

Dispense the diluted drug solutions into a 96-well microtiter plate.
Add the standardized fungal inoculum to each well.

Include growth control (inoculum without drug) and sterility control (medium only) wells.
Incubate the plate at a standardized temperature (e.g., 35°C) for 48-72 hours, or until

adequate growth is observed in the control well [3].
Reading and Interpretation:

The MIC endpoint for olorofim is defined as "the lowest concentration that completely
inhibits growth" compared to the drug-free control well [3] [1].

For quality control, use reference strains like Aspergillus fumigatus ATCC MYA-3626 [3].

Olorofim Mechanism and Resistance Factors

Understanding why olorofim is ineffective against some fungi is crucial for troubleshooting.
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Troubleshooting Limited Olorofim Activity

The intrinsic resistance in dematiaceous fungi like Alternaria and Exophiala is not fully understood but may

involve several factors:

Target Site Variation: The structure of the DHODH enzyme in these fungi might have natural
variations that reduce olorofim's binding affinity [2].

Cell Wall and Membrane Permeability: The dense, melanized cell walls of dematiaceous fungi may
act as a barrier, limiting olorofim's uptake [4] [5]. Melanin in the cell wall is known to contribute to

virulence and can bind to drugs, potentially reducing their efficacy [4].
Efflux Pumps: Enhanced expression of efflux pumps could actively export olorofim out of the fungal

cell [2].
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Alternative Metabolic Pathways: These fungi might rely more heavily on salvage pathways to

acquire pre-formed pyrimidines from the environment, bypassing the blocked de novo synthesis
pathway [2].

Research Recommendations and Alternative
Approaches

Confirm In Vitro Findings with In Vivo Models: The high MIC values indicate a high likelihood of

clinical failure, but in vivo studies are needed for confirmation [1].
Explore Combination Therapy: Test olorofim in combination with other antifungal classes (e.g.,

azoles, terbinafine) to identify potential synergistic effects [3] [5].
Investigate Alternative Antifungals: For dematiaceous fungi, azoles (voriconazole,
posaconazole, itraconazole) and terbinafine generally show better in vitro activity and are
considered therapeutic options [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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